Cas no 647011-49-2 (3-Pyridinecarbonitrile, 6-(1-methylethyl)-2-(methylthio)-)

• Product Name: 3-Pyridinecarbonitrile, 6-(1-methylethyl)-2-(methylthio)-
• CAS No: 647011-49-2
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 418624
• PubChem ID: 12031608
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 6-(1-methylethyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-(1-methylethyl)-2-(methylthio)-
• 2-methylsulfanyl-6-propan-2-ylpyridine-3-carbonitrile
• 647011-49-2
• SCHEMBL14330454
• DTXSID40476164

• Inchi： 1S/C10H12N2S/c1-7(2)9-5-4-8(6-11)10(12-9)13-3/h4-5,7H,1-3H3
• InChI Key： PNZYBXISCXHJTQ-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 192.07226
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 36.68